![molecular formula C19H25N3O B4070869 (2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide](/img/structure/B4070869.png)
(2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide
Overview
Description
(2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide, also known as JNJ-42165279, is a small-molecule inhibitor of the protein-protein interaction between the transcription factor c-Myc and its partner Max. This interaction is critical for the regulation of cell proliferation and survival, and is frequently dysregulated in cancer. JNJ-42165279 has shown promising results in preclinical studies as a potential cancer therapy.
Mechanism of Action
(2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide inhibits the protein-protein interaction between c-Myc and Max by binding to the bHLHZip domain of c-Myc. This prevents the formation of the c-Myc/Max heterodimer, which is required for the transcriptional activation of c-Myc target genes. The inhibition of c-Myc activity leads to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to inhibiting c-Myc activity, this compound has been shown to induce DNA damage and activate the DNA damage response pathway. This leads to increased apoptosis in cancer cells, as well as activation of the immune system.
Advantages and Limitations for Lab Experiments
One advantage of (2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide as a research tool is its specificity for the c-Myc/Max interaction. This allows researchers to study the role of c-Myc in cancer without affecting other cellular processes. However, one limitation of this compound is its relatively low potency compared to other c-Myc inhibitors. This can make it more difficult to achieve complete inhibition of c-Myc activity in some experimental systems.
Future Directions
There are a number of potential future directions for research on (2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide. One area of interest is the development of more potent analogs of this compound that could be used as cancer therapies. Another area of interest is the study of the immune response to this compound, and the potential for combination therapy with immunotherapeutic agents. Finally, further research is needed to fully understand the mechanisms underlying the DNA damage response pathway activation by this compound, and its potential implications for cancer therapy.
Scientific Research Applications
(2S)-2-amino-N-isobutyl-3-phenyl-N-(pyridin-2-ylmethyl)propanamide has been extensively studied in preclinical models of cancer. In vitro studies have shown that this compound inhibits the growth of a wide range of cancer cell lines, including those derived from breast, lung, colon, and prostate cancers. In vivo studies in mouse xenograft models have demonstrated that this compound can inhibit tumor growth and prolong survival.
properties
IUPAC Name |
(2S)-2-amino-N-(2-methylpropyl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O/c1-15(2)13-22(14-17-10-6-7-11-21-17)19(23)18(20)12-16-8-4-3-5-9-16/h3-11,15,18H,12-14,20H2,1-2H3/t18-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COSALQNWANXGJT-SFHVURJKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC1=CC=CC=N1)C(=O)C(CC2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CN(CC1=CC=CC=N1)C(=O)[C@H](CC2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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